4-(3-Aminocarbonylphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 3-(2-oxo-1H-pyridin-4-yl)benzamide
• InChI: InChI=1S/C12H10N2O2/c13-12(16)10-3-1-2-8(6-10)9-4-5-14-11(15)7-9/h1-7H,(H2,13,16)(H,14,15)
• InChI Key: PCRNNHOVYQNAES-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)N)C2=CC(=O)NC=C2
• Molecular Formula: C12H10N2O2
• DSSTOX Substance ID: DTXSID50682759
• Molecular Weight: 214.22 g/mol
• CAS RN: 1261971-77-0

Description

4-(3-Aminocarbonylphenyl)-2-hydroxypyridine, 95% (4-ACPH-2HOP) is a heterocyclic compound that is used in a variety of scientific research applications, such as in organic synthesis, biochemistry, and pharmacology. It is an important intermediate for the synthesis of many compounds, including drugs, dyes, and optical brighteners.

Scientific Research Applications

4-(3-Aminocarbonylphenyl)-2-hydroxypyridine, 95% is used in a variety of scientific research applications. It is an important intermediate for the synthesis of many compounds, including drugs, dyes, and optical brighteners. It is also used in the synthesis of heterocyclic compounds, such as quinolines, pyridines, and pyrazines. It is also used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs, antimalarial drugs, and anticancer drugs. Additionally, it is used in the synthesis of dyes, such as acid dyes, reactive dyes, and direct dyes.

Mechanism of Action

The mechanism of action of 4-(3-Aminocarbonylphenyl)-2-hydroxypyridine, 95% is not well understood. However, its reactivity is thought to be due to the presence of an electron-withdrawing group, such as a nitro group or a chloroacetamide group. The electron-withdrawing group is thought to stabilize the intermediate formed during the reaction, allowing it to react more quickly and efficiently.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-Aminocarbonylphenyl)-2-hydroxypyridine, 95% are not well understood. However, it is known to have some biological activity, such as the inhibition of the enzyme cyclooxygenase-2 (COX-2). Inhibition of COX-2 can lead to anti-inflammatory effects, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

The main advantage of 4-(3-Aminocarbonylphenyl)-2-hydroxypyridine, 95% is its availability and relatively low cost. It is widely available and can be easily synthesized in the laboratory. Additionally, it is a relatively stable compound and can be stored for long periods of time without significant degradation.
However, there are some limitations to using 4-(3-Aminocarbonylphenyl)-2-hydroxypyridine, 95% in laboratory experiments. It is a relatively reactive compound and can be easily oxidized or reduced. Additionally, it can be toxic if ingested or inhaled, so it should be handled with care in the laboratory.

Future Directions

The potential applications of 4-(3-Aminocarbonylphenyl)-2-hydroxypyridine, 95% are vast. Further research is needed to explore its potential as an intermediate for the synthesis of drugs, dyes, and optical brighteners. Additionally, further research is needed to better understand its mechanism of action and biochemical and physiological effects. Finally, further research is needed to explore its potential for use in the treatment of diseases, such as cancer and inflammation.

Synthesis Methods

4-(3-Aminocarbonylphenyl)-2-hydroxypyridine, 95% can be synthesized through a four-step process starting with the formation of the starting material, 4-amino-3-chlorophenol. The first step is the reaction of the starting material with sodium nitrite in an acidic medium to form 4-nitro-3-chlorophenol. The second step involves the reduction of the nitro group to an amino group using sodium thiosulfate in an acidic medium. The third step is the reaction of the amine group with chloroacetyl chloride in an alkaline medium to form 4-(3-chloroacetamidophenyl)-2-hydroxypyridine. The final step is the hydrolysis of the chloroacetamide group to form 4-(3-Aminocarbonylphenyl)-2-hydroxypyridine, 95%.